Cas no 1349715-59-8 (1-((5-Fluorothiophen-2-yl)methyl)piperidine-4-carboxylic acid hydrochloride)

• Product Name: 1-((5-Fluorothiophen-2-yl)methyl)piperidine-4-carboxylic acid hydrochloride
• CAS No: 1349715-59-8
• MF: C₁₁H₁₅ClFNO₂S
• MW: 279.758704423904
• CID: 4983215
• Update Time: 2025-05-28

1-((5-Fluorothiophen-2-yl)methyl)piperidine-4-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-((5-fluorothiophen-2-yl)methyl)piperidine-4-carboxylic acid hydrochloride
• 1-[(5-Fluorothien-2-yl)methyl]piperidine-4-carboxylic acid hydrochloride
• 1-[(5-Fluorothien-2-yl)methylpiperidine-4-carboxylic acid hydrochloride
• 1-((5-Fluorothiophen-2-yl)methyl)piperidine-4-carboxylic acid hydrochloride

• Inchi： 1S/C11H14FNO2S.ClH/c12-10-2-1-9(16-10)7-13-5-3-8(4-6-13)11(14)15;/h1-2,8H,3-7H2,(H,14,15);1H
• InChI Key： BPPIVGPGCIXLOH-UHFFFAOYSA-N
• SMILES： Cl.S1C(=CC=C1CN1CCC(C(=O)O)CC1)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 256
• Topological Polar Surface Area: 68.8

Additional information on 1-((5-Fluorothiophen-2-yl)methyl)piperidine-4-carboxylic acid hydrochloride

Research Briefing on 1-((5-Fluorothiophen-2-yl)methyl)piperidine-4-carboxylic acid hydrochloride (CAS: 1349715-59-8)

1-((5-Fluorothiophen-2-yl)methyl)piperidine-4-carboxylic acid hydrochloride (CAS: 1349715-59-8) is a novel chemical compound that has recently gained attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, including a fluorothiophene moiety and a piperidine carboxylic acid backbone, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound for drug development.

The synthesis of 1-((5-Fluorothiophen-2-yl)methyl)piperidine-4-carboxylic acid hydrochloride involves a multi-step process that ensures high purity and yield. Researchers have optimized the reaction conditions to enhance the efficiency of the synthesis, making it feasible for large-scale production. The compound's structural integrity has been confirmed using advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography, ensuring its suitability for further pharmacological evaluation.

Pharmacological studies have revealed that 1-((5-Fluorothiophen-2-yl)methyl)piperidine-4-carboxylic acid hydrochloride exhibits significant activity against specific biological targets. Preliminary in vitro assays indicate its potential as an inhibitor of key enzymes involved in inflammatory pathways, suggesting its applicability in treating inflammatory diseases. Additionally, its ability to modulate certain receptor systems has sparked interest in its use for neurological disorders, including anxiety and depression.

Recent in vivo studies have further corroborated the compound's therapeutic potential. Animal models treated with 1-((5-Fluorothiophen-2-yl)methyl)piperidine-4-carboxylic acid hydrochloride showed marked improvements in disease-related symptoms, with minimal adverse effects. These findings underscore the compound's favorable safety profile and efficacy, positioning it as a promising candidate for clinical development.

Despite these encouraging results, challenges remain in the development of 1-((5-Fluorothiophen-2-yl)methyl)piperidine-4-carboxylic acid hydrochloride. Issues such as bioavailability, metabolic stability, and formulation optimization need to be addressed to fully realize its therapeutic potential. Ongoing research is focused on overcoming these hurdles through structural modifications and advanced drug delivery systems.

In conclusion, 1-((5-Fluorothiophen-2-yl)methyl)piperidine-4-carboxylic acid hydrochloride (CAS: 1349715-59-8) represents a significant advancement in the field of medicinal chemistry. Its unique structural attributes and promising pharmacological properties make it a valuable compound for further investigation. Continued research and development efforts are expected to unlock its full potential, paving the way for new therapeutic options in the treatment of inflammatory and neurological disorders.